2-[tert-butyl(methyl)amino]ethyl 2,4-dichlorobenzoate hydrochloride

• IUPAC Name: 2-[tert-butyl(methyl)amino]ethyl 2,4-dichlorobenzoate;hydrochloride
• InChI: InChI=1S/C14H19Cl2NO2.ClH/c1-14(2,3)17(4)7-8-19-13(18)11-6-5-10(15)9-12(11)16;/h5-6,9H,7-8H2,1-4H3;1H
• InChI Key: OJGNHWKRQNRJEO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N(C)CCOC(=O)C1=C(C=C(C=C1)Cl)Cl.Cl
• Molecular Formula: C14H20Cl3NO2
• Molecular Weight: 340.7 g/mol

Description

2-[tert-butyl(methyl)amino]ethyl 2,4-dichlorobenzoate hydrochloride is a chemical compound that has been widely used in scientific research. It is a useful tool in studying the biochemical and physiological effects of various compounds.

Mechanism of Action

2-[tert-butyl(methyl)amino]ethyl 2,4-dichlorobenzoate hydrochloride works by binding to the substrate site of neurotransmitter transporters such as DAT and SERT. This binding inhibits the reuptake of neurotransmitters, leading to an increase in their concentration in the synaptic cleft. This increase in neurotransmitter concentration can have various effects on the brain and body.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the specific neurotransmitter system being studied. For example, in the dopamine system, it can lead to an increase in dopamine concentration in the synaptic cleft, which can result in increased locomotor activity and reward-seeking behavior. In the serotonin system, it can lead to an increase in serotonin concentration, which can result in changes in mood and behavior.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[tert-butyl(methyl)amino]ethyl 2,4-dichlorobenzoate hydrochloride in lab experiments is its high specificity for neurotransmitter transporters. This specificity allows for accurate and precise measurements of neurotransmitter transport. However, one limitation of using this compound is its potential toxicity. High concentrations of the compound can lead to cell death and other adverse effects.

Future Directions

There are several future directions for the use of 2-[tert-butyl(methyl)amino]ethyl 2,4-dichlorobenzoate hydrochloride in scientific research. One direction is the development of new compounds that can selectively target specific neurotransmitter transporters. Another direction is the use of this compound in the development of new therapeutic agents for various neurological and psychiatric disorders. Additionally, more research is needed to fully understand the biochemical and physiological effects of this compound on different neurotransmitter systems.

Scientific Research Applications

2-[tert-butyl(methyl)amino]ethyl 2,4-dichlorobenzoate hydrochloride has been used in various scientific research applications. It is commonly used as a fluorescent probe to study the binding and transport of neurotransmitters such as dopamine and serotonin. It is also used to study the function of transporters such as the dopamine transporter (DAT) and the serotonin transporter (SERT). Furthermore, it has been used to study the effects of drugs on neurotransmitter transporters and to screen for potential therapeutic compounds.